Cas no 1626390-48-4 (tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 1626390-48-4
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6289869
• PubChem ID: 83679928
• Update Time: 2025-08-05

tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate
• 1626390-48-4
• tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate
• EN300-1614579

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(16)14-6-4-13(5-7-14)17-9-10(8-15)18-13/h10,15H,4-9H2,1-3H3
• InChI Key： AFOMGZLCBWSPTE-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate

tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate, identified by the CAS number CAS No: 1626390-48-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 8 of the structure.

The structure of tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate comprises a spiro system consisting of a four-membered and a five-membered ring. The four-membered ring contains two oxygen atoms at positions 1 and 4, while the five-membered ring includes an amine group at position 8 and a hydroxymethyl group at position 2. The tert-butyl group is attached to the carboxylic acid moiety at position 8, providing steric bulk and potentially influencing the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique structural features and potential for inducing specific pharmacokinetic properties. The presence of hydroxymethyl and tert-butyl groups in this compound suggests that it may exhibit interesting biological activities, such as enzyme inhibition or receptor binding affinity. These functional groups can also serve as handles for further chemical modifications, enabling the synthesis of derivatives with enhanced bioavailability or selectivity.

In terms of synthesis, tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate can be prepared through various routes, including ring-closing metathesis or stepwise assembly strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. Researchers have demonstrated that such compounds can be efficiently synthesized using transition metal catalysts or through iterative coupling reactions.

The chemical stability of this compound is another critical aspect that has been explored in recent studies. Due to its spiro structure and electron-withdrawing groups, the compound may exhibit varying degrees of stability under different reaction conditions. For instance, exposure to acidic or basic environments could lead to transformations at the hydroxymethyl or carboxylic acid groups, potentially yielding new functionalized products.

In terms of applications, tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate has shown promise in several areas:

• Pharmaceuticals: The compound's unique structure makes it a potential candidate for drug development programs targeting specific biological pathways or diseases.
• Materials Science: Its spiro architecture could be exploited in designing advanced materials with tailored mechanical or electronic properties.
• Catalysis: The functional groups present in this molecule could serve as catalysts or ligands in organocatalytic reactions.

The latest research findings indicate that this compound exhibits selective binding affinity towards certain biomolecules, suggesting its potential use as a diagnostic agent or therapeutic drug delivery vehicle. Furthermore, computational studies have revealed that its spiro system contributes significantly to its molecular recognition capabilities, making it an attractive target for supramolecular chemistry applications.

In conclusion, tert-butyl 2-(hydroxymethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate, with its distinctive structural features and versatile functional groups, represents a valuable addition to the arsenal of advanced organic molecules available for scientific exploration and industrial applications.